Cas no 1423028-91-4 (hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid)

• Product Name: hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid
• CAS No: 1423028-91-4
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 5150572
• PubChem ID: 71757062
• Update Time: 2026-03-03

hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid

• Inchi： 1S/C7H11NO3/c9-7(10)5-3-6-4(8-5)1-2-11-6/h4-6,8H,1-3H2,(H,9,10)
• InChI Key： MKSLXHNNHFTOEE-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)CC2OCCC12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid

Research Brief on Hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic Acid (CAS: 1423028-91-4): Recent Advances and Applications

Hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid (CAS: 1423028-91-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging applications in drug discovery.

Recent literature reveals that hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid serves as a versatile scaffold for the design of small-molecule inhibitors targeting various enzymes, including kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the development of selective kinase inhibitors, with promising results in preclinical models of cancer and inflammatory diseases. The compound's rigid bicyclic structure and functional groups allow for precise modifications, enabling the optimization of pharmacokinetic properties and target binding affinity.

In addition to its role in kinase inhibition, hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid has been investigated for its potential in central nervous system (CNS) drug development. A recent patent application (WO2023056121) describes its incorporation into novel GABA_A receptor modulators, showing improved blood-brain barrier penetration and reduced off-target effects compared to earlier analogs. These findings suggest its utility in addressing unmet medical needs in neurological disorders such as epilepsy and anxiety.

The synthetic accessibility of hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid has also been a focus of recent research. A 2024 publication in Organic Letters presents an efficient asymmetric synthesis route with high enantiomeric purity, addressing previous challenges in large-scale production. This advancement is particularly significant for the compound's application in chiral drug development, where stereochemical control is critical for biological activity and safety profiles.

Emerging computational studies have further elucidated the molecular interactions of derivatives containing this scaffold. Molecular docking and dynamics simulations published in the Journal of Chemical Information and Modeling (2024) reveal that the compound's conformationally constrained structure facilitates specific hydrogen bonding and hydrophobic interactions with protein targets, explaining its observed selectivity in biological assays. These insights are guiding the rational design of next-generation therapeutics with improved potency and reduced side effects.

In conclusion, hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid (CAS: 1423028-91-4) represents a promising scaffold in medicinal chemistry with diverse applications across therapeutic areas. Recent advances in its synthetic methodology, biological evaluation, and computational modeling have expanded its potential in drug discovery pipelines. Future research directions may include further exploration of its structure-activity relationships and investigation of its utility in targeted protein degradation and other emerging therapeutic modalities.